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Compound of Interest

Compound Name: Omeprazole-N-oxide

Cat. No.: B194791

For Researchers, Scientists, and Drug Development Professionals

Introduction

Omeprazole-N-oxide is a primary metabolite of omeprazole, a widely used proton pump
inhibitor. As a significant player in the pharmacokinetic profile of omeprazole, a thorough
understanding of the physical properties of Omeprazole-N-oxide is crucial for researchers in
drug metabolism, pharmacology, and medicinal chemistry. This technical guide provides a
comprehensive overview of the known physical characteristics of Omeprazole-N-oxide,
detailed experimental protocols for their determination, and a visualization of its metabolic
formation.

Core Physical and Chemical Properties

Omeprazole-N-oxide, identified by the CAS number 176219-04-8, is a white to off-white solid.
It is recognized as "Omeprazole Related Compound E" in the United States Pharmacopeia
(USP).
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Property Value Source(s)
Molecular Formula C17H10N304S [1112]
Molecular Weight 361.42 g/mol [1][2]

Melting Point 173-175 °C Not specified

Soluble in DMSO and
Solubility Methanol. Approximately 1 [3114]
mg/mL in DMSO.

UV-Vis Absorption Maxima
272 nm, 303 nm [4]
(Amax)

pKa (Predicted) 8.63+0.10 [3]

Metabolic Pathway of Omeprazole to Omeprazole-N-
oxide

Omeprazole is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme
system. The formation of Omeprazole-N-oxide is a key metabolic route, catalyzed
predominantly by the CYP3A4 isozyme. This N-oxidation occurs on the pyridine ring of the

N-oxidation
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omeprazole molecule.

Metabolic conversion of Omeprazole to Omeprazole-N-oxide.

Experimental Protocols
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While specific, detailed experimental protocols for the characterization of Omeprazole-N-oxide
are not widely published, the following are generalized methodologies based on established
pharmacopeial and analytical chemistry procedures that are suitable for determining the
physical properties of a small organic molecule like Omeprazole-N-oxide.

Determination of Melting Point (Based on USP <741>)

The melting range of a solid is a critical indicator of its purity. The following protocol is a
generalized procedure for determining the melting point of a powdered substance using the
capillary method.

Sample Preparation
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Workflow for melting point determination.
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Apparatus:

» Melting point apparatus with a heating block and a temperature probe.

o Glass capillary tubes, sealed at one end.

Procedure:

e Sample Preparation: A small amount of dry Omeprazole-N-oxide is finely powdered.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-4
mm.

o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a constant rate, typically 1-2 °C per minute, approaching
the expected melting point.

e Observation: The temperature at which the substance first begins to melt (the first
appearance of liquid) and the temperature at which it is completely molten are recorded as
the melting range.

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a common and reliable technique for determining the equilibrium
solubility of a compound in a given solvent.

Materials:

Scintillation vials or glass flasks with screw caps.

Orbital shaker or wrist-action shaker.

Analytical balance.

Appropriate analytical method for quantification (e.g., HPLC-UV).

Procedure:
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o Sample Preparation: An excess amount of Omeprazole-N-oxide is added to a series of
vials, each containing a known volume of a different solvent (e.g., water, methanol, ethanol,
DMSO).

o Equilibration: The vials are sealed and agitated in a temperature-controlled environment
(e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is
reached.

o Phase Separation: The resulting suspensions are allowed to stand to allow the undissolved
solid to settle. An aliquot of the supernatant is carefully removed and filtered through a
suitable membrane filter (e.g., 0.45 um PTFE) to remove any undissolved particles.

» Quantification: The concentration of Omeprazole-N-oxide in the clear filtrate is determined
using a validated analytical method, such as HPLC-UV. The solubility is expressed in units
such as mg/mL or mol/L.

Spectral Analysis

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H and 3C NMR spectra are essential for confirming the chemical structure of Omeprazole-
N-oxide.

o Sample Preparation: A few milligrams of the compound are dissolved in a suitable
deuterated solvent (e.g., DMSO-ds, CDCIs).

» Data Acquisition: Spectra are acquired on a high-field NMR spectrometer. For *H NMR, key
parameters include the number of scans, relaxation delay, and acquisition time. For 13C
NMR, proton decoupling is typically used to simplify the spectrum.

o Data Analysis: The chemical shifts (&), coupling constants (J), and integration of the peaks
are analyzed to assign the signals to the respective protons and carbons in the molecule.

2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.
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o Sample Preparation: For a solid sample, a KBr pellet can be prepared by mixing a small
amount of the compound with dry potassium bromide and pressing it into a transparent disk.
Alternatively, Attenuated Total Reflectance (ATR) can be used with the neat solid.

o Data Acquisition: The spectrum is recorded using an FTIR spectrometer over the mid-IR
range (typically 4000-400 cm™1).

o Data Analysis: The absorption bands are assigned to specific functional group vibrations
(e.g., C=0, N-O, S=0, C-H, N-H).

3. Mass Spectrometry (MS)

o Mass spectrometry provides information about the molecular weight and fragmentation
pattern of the molecule, further confirming its identity.

o Sample Introduction and lonization: The sample can be introduced via direct infusion or
coupled with a chromatographic system (e.g., LC-MS). Electrospray ionization (ESI) is a
common ionization technique for this type of molecule.

o Data Acquisition: High-resolution mass spectrometry (HRMS) can provide the exact mass of
the molecular ion, confirming the elemental composition. Tandem mass spectrometry
(MS/MS) can be used to study the fragmentation pattern.

o Data Analysis: The mass-to-charge ratio (m/z) of the parent ion and its fragment ions are
analyzed to deduce the structure of the molecule.

Conclusion

This technical guide consolidates the available information on the physical properties of
Omeprazole-N-oxide and provides generalized yet robust protocols for their experimental
determination. While specific spectral data and detailed, published experimental procedures for
this particular metabolite are limited, the methodologies outlined here provide a solid
foundation for researchers to characterize Omeprazole-N-oxide and similar compounds in a
drug development setting. A thorough understanding of these properties is indispensable for
advancing our knowledge of omeprazole's metabolism and its implications for clinical
pharmacology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b194791?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_of_Mass_Spectrometry_in_Drug_Metabolism_Studies_Detailed_Application_Notes_and_Protocols.pdf
https://experiments.springernature.com/techniques/mass-spectrometry
https://experiments.springernature.com/techniques/mass-spectrometry
https://www.who.int/docs/default-source/medicines/norms-and-standards/guidelines/regulatory-standards/trs1019-annex4-classification-system-based-classification-of-active-pharmaceutical-ingredients-for-biowaiver.pdf
https://www.benchchem.com/pdf/Synthesis_of_Omeprazole_from_4_Methoxy_2_3_5_trimethylpyridine_N_oxide_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b194791#physical-properties-of-omeprazole-n-oxide
https://www.benchchem.com/product/b194791#physical-properties-of-omeprazole-n-oxide
https://www.benchchem.com/product/b194791#physical-properties-of-omeprazole-n-oxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b194791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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